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Compound of Interest

Compound Name: L-PHENYLALANINE (D8)

Cat. No.: B1579800 Get Quote

Executive Summary
L-Phenylalanine (D8) is the stable isotope-labeled analog of the essential amino acid L-

Phenylalanine, where eight hydrogen atoms are replaced by deuterium (

H). It serves as a critical tool in quantitative proteomics (SILAC), clinical metabolomics (PKU
monitoring), and biomolecular NMR. Its +8 Da mass shift allows for precise differentiation from
endogenous "light" phenylalanine in mass spectrometry, enabling absolute quantification with
high specificity.

This guide provides an in-depth analysis of L-Phenylalanine (D8), detailing its

physicochemical properties, mechanistic behavior in chromatography, and validated protocols

for its application in high-sensitivity bioanalysis.

Chemical Identity & Physicochemical Properties
L-Phenylalanine (D8) is typically labeled at the phenyl ring (5 positions), the

-carbons (2 positions), and the

-carbon (1 position), resulting in a non-exchangeable deuterium inventory that remains stable
during standard proteomic workflows.
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Property Specification

Chemical Name L-Phenylalanine-d8

Synonyms
(S)-2-Amino-3-phenyl-d5-propanoic-d3 acid;

Phe-d8

CAS Number (Labeled) 17942-32-4

CAS Number (Unlabeled) 63-91-2

Molecular Formula

Molecular Weight 173.24 g/mol (vs. 165.19 g/mol for Light)

Isotopic Purity
Typically

98% atom % D

Solubility
Soluble in water (approx.[1] 29.6 mg/mL at

25°C), dilute acid/base

Labeling Position

Ring (

),

-CH

(

),

-CH (

)

Mechanism of Action in Research
The Mass Shift Principle
In Mass Spectrometry (MS), L-Phenylalanine (D8) introduces a mass shift of +8.05 Da

compared to the natural isotope. This shift is sufficient to separate the isotopic envelopes of

"light" and "heavy" peptides, even for high-molecular-weight species, preventing spectral

overlap that plagues lower-mass isotopes (e.g.,
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or

variants).

The Deuterium Isotope Effect in Chromatography
Senior Scientist Insight: While chemically identical in terms of reactivity, deuterated

isotopologues exhibit slightly different retention times (RT) in Reverse Phase Liquid

Chromatography (RP-LC). The C-D bond is shorter and less polarizable than the C-H bond,

making the D8 analog slightly less lipophilic.

Observation: L-Phenylalanine (D8) typically elutes slightly earlier than L-Phenylalanine.

Mitigation: In high-resolution LC-MS runs, ensure integration windows account for this minor

RT shift (typically 0.1–0.2 min depending on the gradient) to avoid peak chopping.

Key Applications
Quantitative Proteomics (SILAC)
Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) is the gold standard for

quantitative proteomics. L-Phenylalanine (D8) is used alongside L-Lysine (

) or L-Arginine (

) to metabolically label the entire proteome.

Why Phe-D8? It is essential (cannot be synthesized by human cells), ensuring 100%

incorporation efficiency without back-conversion from glucose.

Clinical Diagnostics (PKU Monitoring)
In clinical labs, L-Phenylalanine (D8) is the internal standard of choice for quantifying

Phenylalanine levels in newborn screening for Phenylketonuria (PKU).

Validation: It compensates for matrix effects (ion suppression) in dried blood spots (DBS) or

serum analysis.

Experimental Protocols
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Protocol A: SILAC Media Preparation (Cell Culture)
Objective: To prepare "Heavy" media for complete proteome labeling.

Base Media: Use SILAC-specific DMEM or RPMI 1640 deficient in Phenylalanine, Lysine,

and Arginine.

Serum Preparation: Use Dialyzed Fetal Bovine Serum (dFBS) (10 kDa MWCO). Standard

FBS contains light amino acids that will dilute the label.

Reconstitution:

Dissolve L-Phenylalanine (D8) in PBS to create a 1000x stock (e.g., 400 mM).

Sterile filter (0.22 µm).

Formulation: Add Phe-D8 to the base media at the standard concentration (typically 0.4 mM

for DMEM). Add "Heavy" Lys/Arg as required.

Culture: Passage cells for at least 5 doublings to achieve >97% incorporation.

Protocol B: LC-MS/MS Method Development (MRM)
Objective: Targeted quantification of Phe using a Triple Quadrupole MS.

Instrument Parameters:

Ionization: ESI Positive Mode.

Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

Mobile Phase: A: 0.1% Formic Acid in H2O; B: 0.1% Formic Acid in ACN.[1]

Table 2: Optimized MRM Transitions

Analyte
Precursor Ion
(Q1)

Product Ion
(Q3)

Collision
Energy (CE)

Fragment
Identity
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| L-Phe (Light) | 166.1 (

) | 120.1 | 15-20 eV | Immonium Ion (

) | | L-Phe (D8) | 174.1 (

) | 128.1 | 15-20 eV | Immonium Ion (

) |

Note: The +8 Da shift is conserved in the fragment ion because the immonium ion retains the

side chain and alpha-carbon, where all 8 deuteriums are located.

Data Visualization
Diagram 1: SILAC Workflow Logic
This diagram illustrates the comparative proteomics workflow using L-Phenylalanine (D8).
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Caption: Comparative SILAC workflow showing metabolic incorporation of Phe-D8 for

differential protein quantification.

Diagram 2: MS Quantification Logic (MRM)
Visualizing the mass spectral distinction between endogenous Phe and the Internal Standard.
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Caption: MRM transition logic for absolute quantification of Phenylalanine using Phe-D8 as an

internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1579800#what-is-l-phenylalanine-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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